molecular formula C18H23BrN4OS B305961 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide

Cat. No. B305961
M. Wt: 423.4 g/mol
InChI Key: OTYIQMOBFVOEES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has unique properties that make it useful for a variety of purposes, including its ability to interact with certain biological processes in the body. In

Mechanism of Action

The mechanism of action of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide involves its ability to interact with certain biological processes in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation, cancer, and infectious diseases. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its ability to prevent cellular damage and reduce the risk of certain diseases.
Biochemical and Physiological Effects:
2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide has been shown to have a variety of biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress, which may contribute to its potential as an anti-inflammatory and anti-cancer agent. Additionally, this compound has been shown to have antimicrobial properties, which may contribute to its potential as a treatment for infectious diseases.

Advantages and Limitations for Lab Experiments

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide has several advantages and limitations for lab experiments. One advantage is its ability to interact with certain biological processes in the body, which makes it useful for studying the effects of inflammation, cancer, and infectious diseases. Additionally, this compound has been shown to have low toxicity and high stability, which makes it useful for long-term studies. One limitation is that this compound may not be suitable for all types of experiments, as its effects may vary depending on the specific biological system being studied.

Future Directions

There are several future directions for the study of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide. One direction is to further explore its potential as an anti-inflammatory and anti-cancer agent, as well as its potential to treat infectious diseases. Additionally, future studies could focus on the specific mechanisms of action of this compound, as well as its effects on different biological systems. Finally, future studies could explore the potential of this compound for use in drug development and clinical trials.

Synthesis Methods

The synthesis method for 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide involves several steps. The first step involves the reaction of 4-bromobenzyl cyanide with ethyl hydrazine to form 5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. The second step involves the reaction of 5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol with cyclohexyl chloroacetate to form 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide has been studied for its potential applications in scientific research. This compound has been shown to have activity against certain biological processes, including inflammation, cancer, and infectious diseases. In particular, this compound has been studied for its potential as an anti-inflammatory agent, as well as its potential to inhibit tumor growth and prevent the spread of cancer cells. Additionally, this compound has been studied for its potential to treat infectious diseases, including fungal and bacterial infections.

properties

Product Name

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide

Molecular Formula

C18H23BrN4OS

Molecular Weight

423.4 g/mol

IUPAC Name

2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-cyclohexylacetamide

InChI

InChI=1S/C18H23BrN4OS/c1-2-23-17(13-8-10-14(19)11-9-13)21-22-18(23)25-12-16(24)20-15-6-4-3-5-7-15/h8-11,15H,2-7,12H2,1H3,(H,20,24)

InChI Key

OTYIQMOBFVOEES-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2CCCCC2)C3=CC=C(C=C3)Br

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2CCCCC2)C3=CC=C(C=C3)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.